Cas no 116726-06-8 (2-Propenamide,N-(cyclopropylmethyl)-N-[2,6-dinitro-4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propenamide,N-(cyclopropylmethyl)-N-[2,6-dinitro-4-(trifluoromethyl)phenyl]-
• CAS No: 116726-06-8
• MF: C₁₄H₁₂F₃N₃O₅
• MW: 359.257393836975
• CID: 139619
• PubChem ID: 189441
• Update Time: 2025-04-19

2-Propenamide,N-(cyclopropylmethyl)-N-[2,6-dinitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(cyclopropylmethyl)-N-[2,6-dinitro-4-(trifluoromethyl)phenyl]-
• N-(cyclopropylmethyl)-N-[2,6-dinitro-4-(trifluoromethyl)phenyl]prop-2-enamide
• 116726-06-8
• 2-Propenamide, N-(cyclopropylmethyl)-N-(2,6-dinitro-4-(trifluoromethyl)phenyl)-
• DTXSID80151483

• Inchi： 1S/C14H12F3N3O5/c1-2-12(21)18(7-8-3-4-8)13-10(19(22)23)5-9(14(15,16)17)6-11(13)20(24)25/h2,5-6,8H,1,3-4,7H2
• InChI Key： XYRWLXXVMVYXAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(C(C=C)=O)CC1CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 359.07296
• Monoisotopic Mass: 359.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.502
• Boiling Point: 406.8°C at 760 mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.579
• PSA: 106.59